4-[(4,6-Dimethylpyrimidin-2-yl)amino]benzoic acid

• IUPAC Name: 4-[(4,6-dimethylpyrimidin-2-yl)amino]benzoic acid
• InChI: InChI=1S/C13H13N3O2/c1-8-7-9(2)15-13(14-8)16-11-5-3-10(4-6-11)12(17)18/h3-7H,1-2H3,(H,17,18)(H,14,15,16)
• InChI Key: YVQYEHFOENIYSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=CC=C(C=C2)C(=O)O)C
• Molecular Formula: C13H13N3O2
• DSSTOX Substance ID: DTXSID40352712
• Molecular Weight: 243.26 g/mol
• CAS No.: 81261-97-4

Description

4-[(4,6-Dimethylpyrimidin-2-yl)amino]benzoic acid is a useful research compound. Its molecular formula is C13H13N3O2 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

• 4-[(4,6-Dimethylpyrimidin-2-yl)amino]benzoic acid has been utilized in the synthesis of new chemical compounds. One study details its use in creating 2-((2-amino-4,6-dimethylpyrimidine-5yl)diazenyl)benzoic acid, exploring its structure through spectroscopic measurements and DNA cleavage activity. This compound did not show disruptive effects on DNA or cleavage of the double helix structure (Çiğdem Karabacak Atay et al., 2018).

Biological Activity

• Research has been conducted on the antibacterial and insecticidal potential of pyrimidine-linked pyrazole heterocyclics synthesized from 4,6-dimethylpyrimidin-2-yl. This study evaluated the compounds against various insects and microorganisms, demonstrating their biological activity (P. P. Deohate & Kalpana A. Palaspagar, 2020).

Antifungal Properties

• Derivatives of dimethylpyrimidin, including compounds related to this compound, have shown significant antifungal effects against types of fungi like Aspergillus terreus and Aspergillus niger (N. N. Jafar et al., 2017).

Crystal Structure Studies

• The compound has been a focus in the study of crystal structures. Research involving its derivatives, like 4-Amino-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide, provided insights into hydrogen-bonding interactions and molecular adducts (D. Lynch et al., 2000).

Fluorescence Binding Studies

• Studies have been conducted on the fluorescence binding of p-hydroxycinnamic acid amides, including derivatives of 4,6-dimethylpyrimidin-2-yl, with bovine serum albumin. This research provides insights into the interaction of these compounds with proteins, which is important for understanding their biological functions (Fa-Yan Meng et al., 2012).

Co-crystal Formation

• The formation of co-crystals involving this compound has been studied, providing insights into tautomeric forms and molecular interactions. This research is significant in understanding the solid-state properties of pharmaceuticals (Jie Lu et al., 2011).

Computational Chemistry

• The compound has been a subject in computational chemistry studies, aiding in the understanding of its electronic structure and optical properties. These studies are crucial for predicting the behavior and applications of such compounds in various fields (A. Reshak, 2015).

Synthesis of Derivatives

• Research has also focused on synthesizing various derivatives of this compound for potential use in pharmaceuticals and other applications. This includes exploring novel synthesis methods and evaluating their effectiveness (O. Hordiyenko et al., 2020).

Future Directions

The future directions for the study and application of “4-[(4,6-Dimethylpyrimidin-2-yl)amino]benzoic acid” could involve further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, more detailed safety and hazard assessments would be beneficial. The potential pharmacological activities of this compound, as suggested by its structural similarity to sulfonamides, could also be an interesting area for future research.